2-((2-cyclopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(7-cyclopropyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H18F3N5O3S/c1-27-16-14(18(30)28(2)19(27)31)17(26-15(25-16)10-6-7-10)32-9-13(29)24-12-5-3-4-11(8-12)20(21,22)23/h3-5,8,10H,6-7,9H2,1-2H3,(H,24,29)
• InChI Key: NRBPFWUITBKZOD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3CC3)SCC(=O)NC4=CC=CC(=C4)C(F)(F)F)C(=O)N(C1=O)C
• Molecular Formula: C20H18F3N5O3S
• Molecular Weight: 465.5 g/mol

Description

2-((2-cyclopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H18F3N5O3S and its molecular weight is 465.45. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for PET Imaging

A study focused on a series of phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related in structure to the chemical compound , highlighting its potential application in radiosynthesis for positron emission tomography (PET) imaging. This research explored the synthesis of radioligands designed for imaging the translocator protein (18 kDa) with PET, demonstrating the compound's utility in molecular imaging and diagnostic applications (Dollé et al., 2008).

Antimicrobial Activity

Another study investigated new heterocycles incorporating antipyrine moiety, reflecting the broad chemical family's potential in developing antimicrobial agents. The research underscores the compound's structural versatility and its implications in creating new antimicrobial therapies, showcasing its significance in addressing resistant microbial strains (Bondock et al., 2008).

Antitumor Activity and Molecular Docking

The antitumor properties of pyrimidiopyrazole derivatives, related to the query compound, were examined, highlighting the chemical structure's potential in oncology. This study not only demonstrated significant in vitro antitumor activity but also utilized molecular docking to reveal how these compounds interact with cancer targets, offering insights into the design of cancer therapies (Fahim et al., 2019).

Synthesis of Novel Compounds

Research on the synthesis of novel compounds, including the condensation of various substrates to yield new heterocyclic compounds, illustrates the extensive synthetic applications of the compound's chemical family. These studies contribute to the development of new materials with potential uses in pharmaceuticals, materials science, and chemical research (Elmuradov et al., 2011).